3-chloropyrrolidine-1-carboxamide
Description
3-chloropyrrolidine-1-carboxamide is a compound that belongs to the class of pyrrolidines . Pyrrolidines are five-membered nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of 3-chloropyrrolidine-1-carboxamide is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles . The structure of this compound and its derivatives can be efficiently explored due to sp3-hybridization .Chemical Reactions Analysis
Pyrrolidine derivatives, including 3-chloropyrrolidine-1-carboxamide, can undergo various chemical reactions . These reactions can involve ring construction from different cyclic or acyclic precursors or functionalization of preformed pyrrolidine rings .Future Directions
Pyrrolidine derivatives, including 3-chloropyrrolidine-1-carboxamide, hold promise in various areas of research and drug discovery . They can serve as a versatile scaffold for the development of novel biologically active compounds . Future research could focus on exploring the therapeutic potential of these compounds in various disease conditions .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloropyrrolidine-1-carboxamide involves the reaction of 3-chloropyrrolidine with cyanogen bromide followed by hydrolysis of the resulting nitrile to yield the carboxamide.", "Starting Materials": [ "3-chloropyrrolidine", "cyanogen bromide", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3-chloropyrrolidine in ethanol.", "Step 2: Add cyanogen bromide to the solution and stir for several hours at room temperature.", "Step 3: Dilute the reaction mixture with water and add sodium hydroxide to adjust the pH to basic.", "Step 4: Heat the mixture under reflux for several hours.", "Step 5: Cool the mixture and extract the product with ethyl acetate.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 7: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
2168444-30-0 |
Molecular Formula |
C5H9ClN2O |
Molecular Weight |
148.6 |
Purity |
95 |
Origin of Product |
United States |
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